Cas no 1798513-47-9 (3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 1798513-47-9
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5375673
• Update Time: 2025-07-17

3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C18H22N2O3S2/c1-23-15-7-5-13(6-8-15)14-4-2-3-9-19(10-14)16(21)11-20-17(22)12-25-18(20)24/h5-8,14H,2-4,9-12H2,1H3
• InChI Key： JSLVWDKKAVBWAE-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C(N(C1=S)C([H])([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 378.107
• Monoisotopic Mass: 378.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

Professional Introduction to Compound with CAS No. 1798513-47-9 and Product Name: 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

The compound with the CAS number 1798513-47-9 and the product name 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfones that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key pharmacophoric elements, including an azepane ring, a methoxyphenyl group, and a thiazolidinone core, which collectively contribute to its unique chemical and biological properties.

Recent research in medicinal chemistry has highlighted the importance of sulfone derivatives in the development of novel therapeutic agents. The sulfanylidene moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various target proteins. This structural feature is often exploited in drug design to improve pharmacokinetic profiles and reduce off-target effects. The 4-methoxyphenyl substituent further modulates the electronic properties of the molecule, influencing its interactions with biological targets. Such modifications are critical in optimizing drug candidates for clinical efficacy.

The azepan-1-yl group present in the compound’s structure contributes to its overall rigidity and stability, which are desirable traits in drug candidates. This moiety is known to improve metabolic stability and reduce susceptibility to enzymatic degradation, thereby extending the half-life of the drug in vivo. Additionally, the thiazolidinone core is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities across different therapeutic areas. Its incorporation into this compound suggests potential applications in treating conditions such as inflammation, infection, and even cancer.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of its structural features—such as the azepane ring, methoxyphenyl group, and sulfanylidene moiety—makes it a versatile candidate for medicinal chemists to explore. Researchers have been particularly interested in its interactions with enzymes and receptors involved in metabolic pathways relevant to human health. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain key enzymes, making it a promising candidate for therapeutic intervention.

In the context of contemporary pharmaceutical research, compounds like this one are being evaluated for their potential applications in precision medicine. The ability to fine-tune molecular structures to achieve specific biological outcomes is a cornerstone of modern drug discovery. The 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one framework provides a robust platform for such investigations, allowing researchers to systematically modify various functional groups while maintaining core structural integrity.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the sulfanylidene group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the azepan-1-yl moiety demands careful selection of reagents and catalysts to achieve optimal stereochemical outcomes. These synthetic challenges underscore the complexity involved in developing novel pharmaceutical agents but also demonstrate the capabilities of modern synthetic methodologies.

From a computational chemistry perspective, modeling studies have been conducted to predict the binding modes of this compound with potential target proteins. These studies utilize advanced algorithms and molecular dynamics simulations to visualize how the molecule interacts with biological receptors at an atomic level. Such insights are invaluable for guiding structural optimization efforts and identifying new analogs with enhanced potency or selectivity.

The pharmacokinetic properties of this compound are also under investigation. Researchers are assessing its solubility, stability, and metabolic fate to determine its suitability for clinical development. Understanding these parameters is crucial for predicting how well a drug will perform in vivo and for identifying potential side effects or drug-drug interactions.

In conclusion, the compound with CAS number 1798513-47-9 and product name 3-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the presence of an azepane ring, a methoxyphenyl group, and a thiazolidinone core—make it a promising candidate for further therapeutic development. Ongoing research continues to explore its biological activities and pharmacokinetic properties, paving the way for potential applications in treating various human diseases.